4-fluoro-3-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-3-methyl-N-[2-(6-oxopyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C13H14FN3O3S/c1-10-9-11(4-5-12(10)14)21(19,20)16-7-8-17-13(18)3-2-6-15-17/h2-6,9,16H,7-8H2,1H3
• InChI Key: FVBXWAGLVXQMGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCCN2C(=O)C=CC=N2)F
• Molecular Formula: C13H14FN3O3S
• Molecular Weight: 311.33 g/mol

Description

4-fluoro-3-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide, also known as Compound A, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 4-fluoro-3-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide A is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in disease progression. In cancer research, this compound A has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell survival and proliferation. In inflammatory disease research, this compound A has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune responses. In cardiovascular disease research, this compound A has been shown to activate the AMPK signaling pathway, which is involved in energy metabolism and cardiac function.
Biochemical and Physiological Effects
This compound A has been shown to have various biochemical and physiological effects in animal models and cell culture studies. In cancer research, this compound A has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In inflammatory disease research, this compound A has been shown to reduce inflammation, inhibit cytokine production, and improve joint swelling and pain. In cardiovascular disease research, this compound A has been shown to improve cardiac function, reduce myocardial infarction size, and improve endothelial function.

Advantages and Limitations for Lab Experiments

4-fluoro-3-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide A has several advantages for lab experiments, including its high potency, selectivity, and solubility in water. However, its limitations include its low bioavailability and potential toxicity at high doses.

Future Directions

There are several future directions for research on 4-fluoro-3-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide A, including its potential therapeutic applications in other diseases, its optimization for improved pharmacokinetics and toxicity, and its development as a drug candidate for clinical trials. Additionally, further studies are needed to fully understand the mechanism of action of this compound A and its potential interactions with other signaling pathways.

Synthesis Methods

4-fluoro-3-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide A can be synthesized through a multi-step process involving various chemical reactions. The first step involves the condensation of 4-fluoro-3-methylbenzenesulfonyl chloride with 2-aminopyridazine to form 4-fluoro-3-methyl-N-(2-pyridazinyl)benzenesulfonamide. This compound is then reacted with ethylene oxide to produce this compound, also known as this compound A.

Scientific Research Applications

4-fluoro-3-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide A has been studied for its potential therapeutic applications in various diseases, including cancer, inflammatory diseases, and cardiovascular diseases. In cancer research, this compound A has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammatory disease research, this compound A has been shown to reduce inflammation and improve symptoms in animal models of rheumatoid arthritis. In cardiovascular disease research, this compound A has been shown to improve cardiac function and reduce myocardial infarction size in animal models of heart failure.